Cas no 1206970-21-9 (5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine)

• Product Name: 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine
• CAS No: 1206970-21-9
• MF: C₁₁H₇ClF₃N₃O
• MW: 289.640991449356
• CID: 4577333
• Update Time: 2025-08-05

5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine

• Inchi： 1S/C11H7ClF3N3O/c12-7-2-1-6(11(13,14)15)3-8(7)19-10-5-17-9(16)4-18-10/h1-5H,(H2,16,17)
• InChI Key： CBVBIEIAAGMIKY-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(OC2=CC(C(F)(F)F)=CC=C2Cl)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine

Introduction to 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine (CAS No. 1206970-21-9)

5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine (CAS No. 1206970-21-9) is a potent and selective small molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine consists of a pyrazine core substituted with a 2-chloro-5-(trifluoromethyl)phenoxy group. This structural configuration imparts the molecule with specific physicochemical properties, such as high lipophilicity and stability, which are crucial for its biological activity and pharmacokinetic profile.

Recent studies have highlighted the pharmacological properties of 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine. One of the most notable findings is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In the context of cancer research, 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine has demonstrated significant antiproliferative effects on various cancer cell lines. Studies have reported that it can induce cell cycle arrest and apoptosis in cancer cells, while exhibiting minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for the development of targeted cancer therapies.

Beyond its antitumor properties, 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine has also shown potential in the treatment of inflammatory diseases. Preclinical studies have indicated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage. These findings suggest that it could be beneficial in managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine has been extensively studied to optimize its therapeutic potential. Research has demonstrated that it exhibits good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in animal models supports its safety for further clinical development.

In terms of clinical trials, early-phase studies have been initiated to evaluate the safety and efficacy of 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine in human subjects. Preliminary results from these trials have been promising, with the compound showing acceptable tolerability and preliminary evidence of clinical benefit in patients with advanced solid tumors. Ongoing trials are aimed at further elucidating its therapeutic potential and identifying optimal dosing regimens.

The synthesis of 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine involves several well-established chemical reactions. Key steps include the formation of the pyrazine core through cyclization reactions and subsequent functionalization with the 2-chloro-5-(trifluoromethyl)phenoxy group via substitution reactions. The synthetic route is scalable and can be adapted for large-scale production, ensuring a consistent supply for both research and clinical use.

In conclusion, 5-(2-Chloro-5-(trifluoromethyl)phenoxy)pyrazin-2-amine (CAS No. 1206970-21-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and promising clinical data make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. Continued research and clinical evaluation will likely uncover additional benefits and refine its use as a therapeutic agent.